Cas no 70951-91-6 (3-ethyl-4-nitro-1H-Pyrazole)

3-ethyl-4-nitro-1H-Pyrazole is a synthetic heterocyclic compound known for its robust chemical stability and diverse reactivity. This pyrazole derivative exhibits a distinctive nitro group, enhancing its reactivity in organic synthesis. Its 3-ethyl substitution contributes to increased stability and selectivity in various reactions. This compound is highly regarded for its utility in the synthesis of biologically active molecules and pharmaceutical intermediates.

3-ethyl-4-nitro-1H-Pyrazole structure

Product Name:3-ethyl-4-nitro-1H-Pyrazole

CAS No:70951-91-6

MF:C₅H₇N₃O₂

MW:141.127980470657

MDL:MFCD16619850

CID:1116406

PubChem ID:12565207

Update Time:2025-10-16

3-ethyl-4-nitro-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-ethyl-4-nitro-1H-Pyrazole
- 70951-91-6
- MFCD16619850
- SCHEMBL18418892
- IZKKZGVEYKHLBN-UHFFFAOYSA-N
- SCHEMBL2556010
- BS-43070
- CS-0169244
- EN300-735828
- 5-ethyl-4-nitro-1H-pyrazole
- P19152
- Z1255418044
- SY249586
- AKOS027322102
- STL588784
- DB-204633
- MDL： MFCD16619850
- Inchi： 1S/C5H7N3O2/c1-2-4-5(8(9)10)3-6-7-4/h3H,2H2,1H3,(H,6,7)
- InChI Key： IZKKZGVEYKHLBN-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=NNC=1CC)=O

Computed Properties

Exact Mass: 141.053826475g/mol
Monoisotopic Mass: 141.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 74.5Å²

3-ethyl-4-nitro-1H-Pyrazole Pricemore >>

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